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Compound of Interest

Compound Name: P-Quaterphenyl!

Cat. No.: B089873

For immediate release: This document provides essential safety and logistical information for
the proper disposal of p-quaterphenyl, a common laboratory chemical. Researchers,
scientists, and drug development professionals are advised to adhere to these procedures to
ensure safety and regulatory compliance.

P-quaterphenyl, also known as p-terphenyl, is a solid aromatic hydrocarbon. While some
safety data sheets (SDS) do not classify it as a hazardous substance, others indicate it can be
toxic to aquatic life with long-lasting effects, warranting careful handling and disposal as an
environmentally hazardous substance.[1][2] Adherence to local regulations is paramount in the
disposal of this chemical.[1]

Immediate Safety Precautions

Before handling p-quaterphenyl for disposal, it is crucial to wear appropriate personal
protective equipment (PPE). This includes:

Eye Protection: Chemical safety goggles or glasses.[3][4]

Hand Protection: Impervious gloves.[3][4][5]

Respiratory Protection: In cases of dust generation, a NIOSH-approved respirator for dusts
should be used.[3][5]

Protective Clothing: A lab coat or other suitable protective clothing should be worn.[3]
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Ensure adequate ventilation in the handling area to minimize inhalation of dust.[3][5] An
eyewash station and safety shower should be readily accessible.[3]

Spill & Leak Management

In the event of a spill:

o Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[5]
» Containment: Prevent the spilled material from entering drains or waterways.[4][5]

e Clean-up:

o For minor spills, carefully sweep or vacuum the solid material, avoiding dust generation.[3]
[4] Do not use compressed air for cleaning.[4]

o Place the collected material into a clean, dry, and properly labeled, sealable container for
disposal.[4][6]

o Decontamination: Clean the spill area thoroughly.

Step-by-Step Disposal Protocol

Disposal of p-quaterphenyl must be conducted through a licensed professional waste disposal
service.[5] The following steps provide a general guideline that should be adapted to comply
with local, state, and federal regulations.

o \Waste Identification and Classification:

o Based on available data, p-quaterphenyl may be classified as an environmentally
hazardous substance.[5] Consult your institution's Environmental Health and Safety (EHS)
department for proper waste classification.

o Packaging and Labeling:

o Place the waste p-quaterphenyl in a suitable, closed container.[5] The container should
be clearly labeled with the chemical name ("p-Quaterphenyl” or "p-Terphenyl") and any
applicable hazard warnings.
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o Storage:

o Store the waste container in a cool, dry, well-ventilated area away from incompatible
materials such as strong oxidizing agents.[1][3]

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal.

o Provide the contractor with the Safety Data Sheet (SDS) for p-quaterphenyl.

Approved Disposal Method

The recommended method for the final disposal of p-quaterphenyl is incineration.[5] This
process involves:

» Dissolving or mixing the p-quaterphenyl with a combustible solvent.

e Burning the mixture in a chemical incinerator equipped with an afterburner and a scrubber to
neutralize harmful emissions.[5]

Note: This process should only be carried out by a licensed and equipped waste disposal

facility.
Property Value Reference
Melting Point 212 -213°C [5][7]
Boiling Point 389 °C [5]
Appearance White to light-yellow solid [7]
Solubility in Water Insoluble [7]

Experimental Workflow: P-Quaterphenyl Disposal

The following diagram illustrates the procedural flow for the safe disposal of p-quaterphenyl.
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Preparation & Spill Management
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Caption: Workflow for the safe handling and disposal of p-quaterphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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